Cas no 2172094-13-0 (tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2172094-13-0
• MF: C₁₇H₃₁NO₄
• MW: 313.432345628738
• CID: 6015404
• PubChem ID: 165592186
• Update Time: 2025-06-08

tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-1646776
• 2172094-13-0

• Inchi： 1S/C17H31NO4/c1-13-5-7-17(21,8-6-13)16(12-19)9-10-18(11-16)14(20)22-15(2,3)4/h13,19,21H,5-12H2,1-4H3
• InChI Key： SEWFNOMWDWQTTE-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 313.22530847g/mol
• Monoisotopic Mass: 313.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2172094-13-0)

tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2172094-13-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is notable for its intricate arrangement of functional groups. The molecule consists of a pyrrolidine ring, which is a five-membered heterocyclic compound containing one nitrogen atom. This ring is substituted with a hydroxymethyl group and a 1-hydroxy-4-methylcyclohexyl moiety. The tert-butyl group attached to the carboxylic acid function further adds to the complexity and stability of the molecule. The presence of these functional groups imparts unique chemical and biological properties to the compound.

The synthesis of tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been a subject of extensive research due to its potential pharmaceutical applications. One common synthetic route involves the reaction of a pyrrolidine derivative with an appropriate aldehyde or ketone in the presence of a suitable catalyst. Recent studies have explored various catalytic systems, including metal catalysts and organocatalysts, to improve the efficiency and selectivity of the synthesis process. For instance, a study published in the Journal of Organic Chemistry reported the use of a palladium-catalyzed coupling reaction to achieve high yields and excellent stereoselectivity in the synthesis of this compound.

In terms of biological activities, tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory disorders.

The pharmacokinetic properties of tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate are also an important area of research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability contribute to its suitability for oral administration, which is advantageous for drug development. Furthermore, ongoing research is focused on optimizing these properties to enhance the compound's therapeutic potential.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While clinical trials for tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate are still in their early stages, preliminary data from Phase I trials have shown promising results. These trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects observed. Further clinical studies are planned to assess its efficacy in treating specific diseases.

In conclusion, tert-butyl 3-(1-hydroxy-4-methylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2172094-13-0) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its synthesis methods, explore its pharmacological properties, and evaluate its safety and efficacy through clinical trials. As our understanding of this compound continues to grow, it holds significant promise for contributing to the advancement of medical treatments.